Cas no 1599846-37-3 ((1-bromo-3-chloro-2-methylpropan-2-yl)oxycyclobutane)

• Product Name: (1-bromo-3-chloro-2-methylpropan-2-yl)oxycyclobutane
• CAS No: 1599846-37-3
• MF: C₈H₁₄BrClO
• MW: 241.553161144257
• CID: 6208121
• PubChem ID: 114773969
• Update Time: 2025-10-19

(1-bromo-3-chloro-2-methylpropan-2-yl)oxycyclobutane Chemical and Physical Properties

Names and Identifiers

• (1-bromo-3-chloro-2-methylpropan-2-yl)oxycyclobutane
• [(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cyclobutane
• EN300-1133649
• 1599846-37-3

• Inchi： 1S/C8H14BrClO/c1-8(5-9,6-10)11-7-3-2-4-7/h7H,2-6H2,1H3
• InChI Key： BVAGMTFGVKYNKE-UHFFFAOYSA-N
• SMILES： BrCC(C)(CCl)OC1CCC1

Computed Properties

• Exact Mass: 239.99166g/mol
• Monoisotopic Mass: 239.99166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2Ų

Additional information on (1-bromo-3-chloro-2-methylpropan-2-yl)oxycyclobutane

Introduction to (1-bromo-3-chloro-2-methylpropan-2-yl)oxycyclobutane and Its Applications in Modern Chemical Research

(1-bromo-3-chloro-2-methylpropan-2-yl)oxycyclobutane, with the CAS number 1599846-37-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its versatile reactivity and potential applications in the synthesis of complex chemical entities.

The compound's structure consists of a cyclobutane ring substituted with a (1-bromo-3-chloro-2-methylpropan-2-yl)oxy group. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the development of novel synthetic pathways. The presence of both bromo and chloro substituents on the aliphatic side chain enhances its utility as a building block in cross-coupling reactions, which are pivotal in constructing biaryl systems and other heterocyclic compounds.

In recent years, the pharmaceutical industry has shown increasing interest in cycloalkylated compounds due to their potential to modulate biological targets effectively. The cyclobutane moiety, in particular, has been identified as a key structural feature that can improve drug bioavailability and metabolic stability. Research has demonstrated that incorporating cycloalkyl groups into drug molecules can lead to enhanced binding affinity and reduced susceptibility to enzymatic degradation.

One of the most compelling aspects of (1-bromo-3-chloro-2-methylpropan-2-yl)oxycyclobutane is its role as a precursor in the synthesis of more complex pharmacophores. For instance, studies have explored its use in generating substituted cyclobutanones, which are known for their antimicrobial and anti-inflammatory properties. The bromo and chloro functionalities facilitate nucleophilic substitution reactions, allowing for the introduction of diverse substituents at specific positions on the cyclobutane ring.

The compound's reactivity also makes it a candidate for exploring new synthetic methodologies. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, have been employed to functionalize the (1-bromo-3-chloro-2-methylpropan-2-yl)oxy group with various aryl and vinyl halides. These transformations have opened up avenues for creating novel fused heterocycles, which are prevalent in many bioactive molecules.

Advances in computational chemistry have further enhanced the understanding of (1-bromo-3-chloro-2-methylpropan-2-yl)oxycyclobutane's reactivity. Molecular modeling studies have predicted favorable interactions between this compound and biological targets, providing insights into its potential pharmacological effects. Such predictions are crucial for guiding experimental design and optimizing lead compounds for drug development.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The rigid cyclobutane ring can contribute to the thermal stability of polymers and coatings when incorporated into their molecular structure. Researchers are exploring its incorporation into advanced materials that require high performance under extreme conditions.

The synthesis of (1-bromo-3-chloro-2-methylpropan-2-yl)oxycyclobutane itself is an intriguing challenge that has driven innovation in synthetic chemistry. Multi-step procedures involving halogenation and cyclization reactions have been developed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern chemical synthesis techniques.

Ongoing research continues to uncover new applications for this versatile intermediate. Collaborative efforts between academic institutions and pharmaceutical companies are focusing on expanding its utility in drug discovery programs. By leveraging cutting-edge technologies such as flow chemistry and biocatalysis, scientists aim to streamline the production processes and make (1-bromo-3-chloro-2-methylpropan-2-yl)oxycyclobutane more accessible for broader research applications.

In conclusion, (1-bromo-3-chloro-2-methylpropan-2-yl)oxycyclobutane (CAS no: 1599846-37-3) represents a fascinating molecule with far-reaching implications in chemical research. Its unique structural features and reactivity profile make it indispensable in synthesizing complex organic compounds, particularly those with pharmaceutical relevance. As research progresses, we can anticipate even more innovative uses for this remarkable compound.